ABSTRACTThermoelectric coolers (TECs) have a high potential to dominate traditional air conditioning and become the future of HVAC (heating, ventilation, and air conditioning). TECs offer several advantages over traditional air conditioning systems, most notably in terms of zero greenhouse gas emissions, a leak-free environment, and cost efficiency. Despite all these concerns, efficient cooling performance and energy consumption are two major barriers for the rapid adoption of TECs. This article provides a comprehensive literature review of recent developments and challenges in implementing TECs to increase energy consumption and cooling performance. In particular, through the development of components and physical parameters such as thermoelectric material, the effect of fluid flow and the geometry of the heat sink of the thermoelectric cooling system. In addition, the articles will highlight the significant opportunities for thermoelectric applications to achieve economic and environmental benefits. Thermoelectric cooling with the latest conversion efficiency is technically practical and economical for small and micro applications in the current scenario. If thermoelectric cooling is applied on a large and medium scale in commercial practice, it would further develop green technology that improves environmental conditions as well as the energy supply.

ABSTRACTMaximum power generation from solar modules is adversely affected by partial shading conditions. To strengthen and obtain feasible output under any complex shadings, a new double diode model with deterioration factor (DDM-DF) is proposed for the optimal selection of shading patterns. It is used to validate the effectiveness of the novel heuristic approach called time-distance-constrained topology (D-CT). The novel D-CT is compared with conventional techniques (bridge link (BL), series-parallel (S-P), total cross-tied (TCT)), conventional puzzles (sudoku (SDK), magic-square (M-SP)), and recently reconfigured techniques (permutation-combination (PCR), knight-tour (KTR)). In this paper, the experimental study validates the outcomes obtained by MATLAB/SIMULINK results under various realistic shadings. Experimental results prove that the novel proposed D-CT enhances the efficiency by 5.45%, 3.57%, and 3.54% over TCT, PCR, and KTR under inverted-L shading. Further, the minimum and maximum mismatch loss reduced by the proposed D-CT is up to 1.90% and 97.61% under top shading against SDK and S-P respectively. The real-time validation for the proposed novel 4×4 D-CT under pi and diagonal shading exhibits greater performance parameter enhancement of a solar array subjected to shadings in correlation with other models.

ABSTRACTIn this review, the most recent revelations in the possibilities of integrating various solar collectors with thermoelectric generators (TEGs) and their main promising results are presented. These combined structures produce the normal (thermal, electrical) energy generated by the solar panel with an additional electrical power resulting from the combination with TEG modules, implying a better exploitation of solar radiation. At the beginning, the basic principles of combined solar thermal and electrical conversion systems, including the photovoltaic (PV) panel combined with the thermal collector (Th) constituting the PV/Th design, are summarized. Second, a detailed discussion on the existence and material varieties of thermoelectric generators, recent industrial applications, and parameters affecting the efficiency of thermal-electric conversion are reported. Then, recent feasibility analyses, experimental applications, types, and performance now of photovoltaic-thermoelectric (PV/TE) are reviewed, while TEG convert heat and thermal energy. Subsequently, considered and discussed is contemporary research on the utilization of thermoelectric generators in various stationary and concentrating solar thermal collectors and processes. An extensive examination of the key technical, practical, and experimental aspects of tri-generation solar hybrid systems integration is also summarized. This paper is therefore a very helpful reference for future research in the discipline of solar (PV, Th, PV/Th)-TE and its applications.

ABSTRACTThis study explores the integration of thermal energy storage (TES) systems with solar water heating systems to increase their utilization time. While solar water heating systems are effective for low-temperature applications, they become less efficient at higher heat transfer fluid (HTF) temperatures. To solve this problem, the study suggests combining a compound parabolic concentrator (CPC) solar collector with a TES system to improve heat transfer rates and minimize heat loss. The study examines the effect of different mass flow rates and HTF inlet temperatures on the integrated system's performance, evaluating energy efficiency, exergy efficiency, and overall loss coefficient. The results reveal that the six-phase change materials (PCMs) configuration achieves the highest intercept line efficiency of 72%, with a heat transfer rate 1.7 times higher than that of the single PCM configuration. Moreover, the exergy analysis shows superior performance compared to commonly used flat collectors. Overall, the proposed CPC solar collector integrated with a TES system is suitable for low-temperature applications with an inlet HTF temperature not exceeding 65°C.

ABSTRACTWhen an air source heat pump (ASHP) operates at low ambient temperature and high relative humidity, its outdoor coil faces frosting problem. Defrosting becomes necessary and reverse cycle defrosting (RCD) has drawn extensive attention due to its specific advantages. To fully understand the research trends of defrosting topic and further improve the RCD efficiency for ASHP, reported experimental and numerical studies around the optimization of RCD were reviewed. As summarized, RCD coupled with phase change energy storage technology is the most promising one, which resolves the fundamental problem of insufficient thermal energy during defrosting. Numerical studies mainly focused on the divisions of defrosting stages, the negative effects of downward flowing melted frost on defrosting efficiency, the energy transfer process in the metal of heat exchangers during RCD, and the validation and extension of defrosting models at different stages. For the optimization of defrosting initiation and termination control strategies, more accurate and economic measurement methods of frost layer thickness and total mass are necessary. Finally, the outlooks for future studies on RCD for ASHP are given. This work contributes to guiding the optimization and design of the ASHP, and providing insight into the investigation of frosting and defrosting mechanisms.

ABSTRACTThe actual surface of solid oxide fuel cells exhibits a fluctuating nature. In this study, the residual stresses and failure probability of nonplanar interfaces with different waveforms and wavelengths were investigated using a cosine interface approximation technique to simulate the actual cathode – electrolyte interface. Results showed that the electrolyte was subjected to compressive stresses with a maximum value at the trough. During cell preparation, the anode underwent conversion from an oxidized state to a reduced state, reducing residual stress in the electrode. Increasing the amplitude exerted a significantly greater effect on stress change than decreasing it. When the wavelength is longer, the stress fluctuation is lower. During anode reduction, the cathode reached the highest probability of failure and was damaged when the nickel oxide content exceeded 55%. A minimum anode thickness of 0.6 mm ensured anode stability.

ABSTRACTNowadays we are gradually transitioning from fossil to renewable energy in our energy consumption, but the green electricity, represented by solar and wind power, is highly fluctuating and difficult to use efficiently. Hydrogen production from electrolysis of water is currently an important pathway to consume green electricity, yet hydrogen still faces difficulties in large – scale long – term storage. Subsequently, a new pathway for the efficient use of renewable energy has been proposed: powering by renewable energy – preparing metal by electrolysis – heating by metal combustion. Metals are easy to store, and transport and its market is large. This makes it possible to realize the large – scale long – term storage of fluctuating renewable energy. In this new technical route, metal combustion is a crucial element. This work reviews the combustion models of iron and aluminum as fuels, and discusses their combustion characteristics under different particle sizes and microgravity conditions, as well as the flame propagation process. We hope that our work will benefit the development of this field.

ABSTRACTThe results of a numerical study of the flow around a circular rotating cylinder under the subcritical regime of the Reynolds number are presented. A numerical flow simulation was carried out using the Realisable k-ε turbulence model, which effectively visualizes the fallout of vortices. At Reynolds numbers 16,000, 30000, and 50,000 and revolutions 300,500 and 700, the velocity field around the cylinder with the plate and the static pressure distribution field around the cylinder with the plate are obtained. It is determined that with an increase in the rotation frequency of the cylinder with the plate, the vortex formation increases. In the future, there will be an increase in lifting force and drag force due to an increase in flow velocity and, consequently, a decrease in pressure. Due to the rotational motion, there is a change in the pressure field at the ends of the cylinder with the plate.

ABSTRACTDetermination of optimal location for wind farm is a challenging task influenced by several decision criteria and factors subject to human. This case study done proposes an integrated decision support framework to investigate the spatial wind farm suitability based on F-AHP (Fuzzy-Analytical Hierarchy Process) together with Q-GIS (Quantum-Geographic Information System) tool. Firstly, spatial analysis and integration of nine-exclusion factors were included to identify the unsuitable sites. Next, F-AHP-based MCDM (Multi Criteria Decision Making) analysis was employed to obtain criteria weights of seven evaluation factors. Unlike traditional AHP method, the proposed F-AHP method is much flexible to deal with intermediate linguistic variable. F-AHP results reveal that wind speed is the most important criteria followed by power Tr. lines with weighted value of 33.05% and 20.95% respectively. The thematic suitability map was developed on Q-GIS platform to classify from “least suitable” to “most suitable” classes. The final suitable map indicates 26.09 km2 and 138.42 km2 area are most suitable and highly suitable respectively for wind farm establishment. This study is also supported with ground measurement wind resource data collected through a WMS (Weather Monitoring Station) installed at “most suitable” region of suitability indexed class.

ABSTRACTIn this research, a combined system consisting of a supercritical CO2 Brayton cycle and an ejector-expansion refrigeration cycle with dual evaporators is presented with the aim to harness the engine exhaust heat effectively. Cascade ejectors are adopted to further reduce the destruction caused by the isenthalpic expansion process, which also can be considered as pressure recovery process. Comparative analysis in terms of thermodynamic and economic is performed between the previously reported system and the modified system under the combined power, refrigeration, and freezing mode (mode 1) and combined refrigeration and freezing mode (mode 2). It is found that improvements of 0.57% and 10.22% in exergy efficiency under mode 1 and mode 2 were achieved by the modified system, respectively, and the sum unit cost of product is reduced by 7.72% compared to the basic system. In the optimized condition, cooling capacities of 18.79 kW and 33.80 kW can be provided for refrigerated zone and freezing zone, respectively. And the exergy efficiency and sum unit cost of product of the system are 16.95% and 108.64 $/GJ, respectively, with a dynamic payback period of 4.994 years.